2-(4-Fluoro-3-methylphenyl)propanoic acid

• Molecular Formula: C10H11FO2
• Molecular Weight: 182.19 g/mol
• IUPAC Name: 2-(4-fluoro-3-methylphenyl)propanoic acid
• InChI: InChI=1S/C10H11FO2/c1-6-5-8(3-4-9(6)11)7(2)10(12)13/h3-5,7H,1-2H3,(H,12,13)
• InChI Key: AIPNVKMSSMXYLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(C)C(=O)O)F

Description

2-(4-Fluoro-3-methylphenyl)propanoic acid is a fluorinated aromatic propanoic acid derivative characterized by a phenyl ring substituted with a fluorine atom at the para position and a methyl group at the meta position. Fluorine enhances lipophilicity and metabolic stability, making this compound a candidate for pharmaceutical and agrochemical applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Fluoro-3-methylphenyl)propanoic acid can be achieved through several methods. One common approach involves the reaction of 4-fluoro-3-methylbenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation to yield the desired product. Another method includes the use of Grignard reagents, where 4-fluoro-3-methylbenzyl chloride reacts with magnesium to form the corresponding Grignard reagent, which is then treated with carbon dioxide to produce the acid.

Industrial Production Methods

Industrial production of 2-(4-Fluoro-3-methylphenyl)propanoic acid typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include continuous flow reactors and advanced purification techniques such as crystallization and chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4-Fluoro-3-methylphenyl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol.

Substitution: The fluorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) are employed for nucleophilic aromatic substitution.

Major Products Formed

Oxidation: Formation of 4-fluoro-3-methylbenzaldehyde or 4-fluoro-3-methylbenzoic acid.

Reduction: Formation of 2-(4-fluoro-3-methylphenyl)propanol.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(4-Fluoro-3-methylphenyl)propanoic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including anti-inflammatory and analgesic properties.

Medicine: Explored as a potential pharmaceutical intermediate for the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(4-Fluoro-3-methylphenyl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting enzymes or receptors involved in inflammatory processes, leading to its potential anti-inflammatory effects. The exact molecular targets and pathways are subject to ongoing research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

Compound Name	Substituents on Phenyl Ring	Molecular Weight	Key Properties	References
2-(4-Fluoro-3-methylphenyl)propanoic acid	4-F, 3-CH3	~182.2*	Enhanced acidity (F electron-withdrawing), moderate lipophilicity
2-(4-Fluoro-3-methylphenyl)-2-methylpropanoic acid	4-F, 3-CH3; α-CH3	208.22	Reduced acidity (α-CH3 steric hindrance), higher lipophilicity
3-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid	2-F, 4-CH3; β-CH3	208.22	Steric hindrance (ortho-F), lower solubility compared to para-substituted
2-Amino-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid	4-OH, 3,5-I2; NH2	465.0	High molecular weight (I2), reduced membrane permeability
3-(4-Hydroxyphenyl)-2-((2-oxotetrahydro-2H-pyran-3-yl)oxy)propanoic acid	4-OH; tetrahydrofuran ring	~308.3*	Increased rigidity, potential bioavailability challenges

*Calculated based on molecular formula.

Key Observations:

• Acidity: The fluorine atom in the target compound lowers the pKa of the carboxylic acid (~2.5–3.0 estimated) compared to non-fluorinated analogs (e.g., 3-phenylpropanoic acid, pKa ~4.8). Methyl substitution at the α-position (e.g., 2-methylpropanoic acid derivatives) increases steric hindrance, raising pKa .
• Lipophilicity : Fluorine and methyl groups enhance logP values, favoring membrane permeability. The iodinated derivative () has high logP but poor solubility due to iodine’s hydrophobicity .

Biological Activity

2-(4-Fluoro-3-methylphenyl)propanoic acid, a derivative of propanoic acid, has garnered interest in pharmacological research due to its potential biological activities. This compound is part of a broader class of aryl-substituted propanoic acids, which are known for their diverse biological effects, including anti-inflammatory and analgesic properties. This article reviews the biological activity of this compound, supported by relevant case studies and research findings.

Anti-inflammatory Effects

Research indicates that compounds similar to 2-(4-Fluoro-3-methylphenyl)propanoic acid exhibit significant anti-inflammatory properties. For instance, studies have shown that aryl propanoic acids can inhibit cyclooxygenase (COX) enzymes, leading to reduced synthesis of pro-inflammatory prostaglandins. This mechanism is crucial in treating conditions like arthritis and other inflammatory diseases.

Analgesic Properties

The analgesic activity of 2-(4-Fluoro-3-methylphenyl)propanoic acid has been explored in various animal models. Similar compounds have been shown to alleviate pain through both peripheral and central mechanisms. In particular, studies suggest that these compounds may modulate pain pathways by interacting with opioid receptors or inhibiting neurotransmitter reuptake.

Antimicrobial Activity

Emerging research highlights the antimicrobial potential of this compound. A study focusing on related alkaloids indicated promising antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were reported to be significantly low, indicating effective antimicrobial properties.

Bacterial Strain	MIC (mg/mL)
E. coli	0.0195
Bacillus mycoides	0.0048
C. albicans	0.039

Case Studies

• Case Study on Inflammation : A study conducted on C57BL/6J mice demonstrated that administration of aryl propanoic acids led to a significant reduction in paw edema induced by carrageenan, a common model for assessing anti-inflammatory activity. The results indicated that the compound effectively inhibited COX-2 expression in inflamed tissues.
• Analgesia in Animal Models : In a pain model using the formalin test, the compound showed a dose-dependent reduction in pain scores compared to control groups, suggesting its potential as an analgesic agent.
• Antimicrobial Efficacy : Another study evaluated the antimicrobial activity of various derivatives, including 2-(4-Fluoro-3-methylphenyl)propanoic acid, against clinical isolates of Staphylococcus aureus and E. coli. The compound exhibited significant inhibition zones, reinforcing its potential as an antibacterial agent.